Cas no 896686-42-3 (3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 896686-42-3
• MF: C₁₄H₁₁ClN₂O₂S₂
• MW: 338.832339525223
• CID: 5478895
• Update Time: 2025-07-15

3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 3-[[(3-chlorophenyl)methyl]thio]-, 1,1-dioxide
• 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H11ClN2O2S2/c15-11-5-3-4-10(8-11)9-20-14-16-12-6-1-2-7-13(12)21(18,19)17-14/h1-8H,9H2,(H,16,17)
• InChI Key： CRZJDSLDQXBXGL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2NC(SCC2=CC=CC(Cl)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Comprehensive Overview of 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-42-3)

The compound 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-42-3) is a structurally unique molecule that has garnered attention in the fields of medicinal chemistry and material science. Its complex nomenclature reflects its intricate chemical architecture, which combines a benzothiadiazine core with a (3-chlorophenyl)methylsulfanyl substituent. This combination of functional groups makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials.

One of the key features of 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is its potential application in drug discovery. The benzothiadiazine moiety is known for its pharmacological properties, particularly in the development of antihypertensive and diuretic agents. The addition of the (3-chlorophenyl)methylsulfanyl group introduces a hydrophobic element that could enhance binding affinity to specific biological targets. Researchers are actively investigating its interactions with enzymes and receptors, aiming to unlock new therapeutic avenues.

In the context of current trends, the demand for sulfur-containing heterocycles like 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has surged due to their versatility in organic synthesis. These compounds are frequently searched in academic databases and AI-driven platforms, reflecting their relevance in modern chemistry. Questions such as "What are the synthetic routes for benzothiadiazine derivatives?" or "How does sulfanyl substitution affect bioactivity?" are common among researchers, highlighting the need for detailed studies on this compound.

From a material science perspective, the benzothiadiazine-1,1-dione scaffold is valued for its electronic properties. Its potential use in organic semiconductors and photovoltaic materials is an area of active exploration. The (3-chlorophenyl)methylsulfanyl side chain could further modulate these properties, making it a candidate for next-generation optoelectronic devices. This aligns with the growing interest in sustainable and energy-efficient technologies, a hot topic in both scientific and industrial circles.

The synthesis of 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione typically involves multi-step reactions, including the formation of the benzothiadiazine core followed by sulfanyl group introduction. Advanced techniques such as microwave-assisted synthesis and catalytic methods are often employed to improve yield and selectivity. These methodologies are frequently discussed in forums and research papers, underscoring the compound's synthetic complexity and the need for optimized protocols.

Safety and environmental considerations are also critical when working with 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione. While it is not classified as a hazardous material, proper handling and disposal practices are essential to minimize risks. Researchers often search for "safe handling guidelines for sulfur-containing heterocycles" or "environmental impact of benzothiadiazine derivatives," reflecting the broader emphasis on green chemistry and lab safety.

In summary, 3-{(3-chlorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 896686-42-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structure, combined with the growing interest in sulfur-containing heterocycles, positions it as a valuable subject for ongoing research. By addressing common queries and aligning with contemporary scientific trends, this overview aims to provide a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.